2-((2-fluorobenzyl)thio)-3-(3-methoxyphenyl)-7-(morpholine-4-carbonyl)quinazolin-4(3H)-one

• IUPAC Name: 2-[(2-fluorophenyl)methylsulfanyl]-3-(3-methoxyphenyl)-7-(morpholine-4-carbonyl)quinazolin-4-one
• InChI: InChI=1S/C27H24FN3O4S/c1-34-21-7-4-6-20(16-21)31-26(33)22-10-9-18(25(32)30-11-13-35-14-12-30)15-24(22)29-27(31)36-17-19-5-2-3-8-23(19)28/h2-10,15-16H,11-14,17H2,1H3
• InChI Key: IGZGEFIGORAXKA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=O)C3=C(C=C(C=C3)C(=O)N4CCOCC4)N=C2SCC5=CC=CC=C5F
• Molecular Formula: C27H24FN3O4S
• Molecular Weight: 505.6 g/mol

Description

2-((2-fluorobenzyl)thio)-3-(3-methoxyphenyl)-7-(morpholine-4-carbonyl)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C27H24FN3O4S and its molecular weight is 505.56. The purity is usually 95%.
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Scientific Research Applications

Radioiodination and Biodistribution

• A study by Al-Salahi et al. (2018) investigated the radioiodination and biodistribution of a similar compound, "3-benzyl-2-([3-methoxybenzyl]thio)benzo[g]quinazolin-4(3H)-one." The compound was successfully labeled with radioactive iodine and showed significant tumor uptake, suggesting potential applications in developing radiopharmaceuticals for targeting tumor cells (Al-Salahi et al., 2018).

Synthesis and Spectroscopic Analysis

• Banu et al. (2013) described the synthesis and crystal structure analysis of "2-(4-Fluorobenzyl)-6-(4-Methoxyphenyl)Imidazo[2,1-b][1,3,4]Thiadiazole and its Morpholinomethyl Derivative," showcasing the methods for determining compositions and molecular structures, which could be relevant to the study of quinazolinone derivatives (Banu et al., 2013).

Synthesis of Quinazolinone Derivatives

• Xu Li-feng (2011) conducted a study on the synthesis of "7-Morpholino-2-[4-(Trifluoromethyl)Phenyl]Quinazolin-4(3H)-One," another related compound, highlighting the process and chemical reactions involved in creating these types of quinazolinone derivatives (Xu Li-feng, 2011).

Antimicrobial and Anticancer Evaluation

• Deep et al. (2013) synthesized and evaluated "thiazolidin-4-ones clubbed with quinazolinone" for antimicrobial and anticancer potentials. This research highlights the significance of quinazolinone derivatives in developing new therapeutic agents (Deep et al., 2013).

Novel Quinazolinone Derivatives

• Yan et al. (2016) synthesized novel quinazolinone derivatives containing a 1,2,4-triazolylthioether moiety and evaluated their antimicrobial activities. This research contributes to the understanding of the potential applications of quinazolinone derivatives in antimicrobial treatments (Yan et al., 2016).

Anti-inflammatory Activity

• Sun et al. (2019) synthesized fluorine-substituted benzoquinazolinone derivatives and evaluated their anti-inflammatory activity. This research provides insights into the potential use of these compounds in treating inflammation (Sun et al., 2019).